4-ethyl-5-[(4-fluorobenzyl)oxy]-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol

Specification

• Molecular Formula: C22H20FN3O2S
• Molecular Weight: 409.5 g/mol
• IUPAC Name: 4-ethyl-5-[(4-fluorophenyl)methoxy]-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-5-yl]phenol
• Standard InChI: InChI=1S/C22H20FN3O2S/c1-3-15-8-17(21-18(10-24-26-21)22-25-13(2)12-29-22)19(27)9-20(15)28-11-14-4-6-16(23)7-5-14/h4-10,12,27H,3,11H2,1-2H3,(H,24,26)
• Standard InChI Key: MVMDZFCZJKHZFG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1OCC2=CC=C(C=C2)F)O)C3=C(C=NN3)C4=NC(=CS4)C

Introduction

4-ethyl-5-[(4-fluorobenzyl)oxy]-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a phenolic group, an ethyl substituent, a pyrazole ring, and a thiazole moiety. The presence of fluorine in the benzyl group enhances its lipophilicity, potentially influencing its pharmacological properties.

Structural Features

• Phenolic Group: The compound contains a hydroxyl group attached to an aromatic ring, classifying it as a phenolic compound.

• Ethyl Substituent: An ethyl group is attached to the aromatic ring, contributing to its chemical properties.

• Pyrazole Ring: The presence of a pyrazole ring is significant for its biological activity.

• Thiazole Moiety: This heterocyclic ring is known for its role in medicinal chemistry.

Synthesis

The synthesis of 4-ethyl-5-[(4-fluorobenzyl)oxy]-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol typically involves multi-step organic reactions. These reactions often require controlled temperatures, specific solvents such as dimethylformamide or dichloromethane, and catalysts like palladium or copper-based reagents to enhance reaction efficiency.

Biological Activity

Compounds with similar structures have shown antimicrobial, anti-inflammatory, and anticancer activities. The specific interactions of 4-ethyl-5-[(4-fluorobenzyl)oxy]-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol with biological targets such as enzymes and receptors are subjects of ongoing investigation.

Potential Applications

• Medicinal Chemistry: Its unique combination of functional groups makes it a promising candidate for drug development.

• Pharmacology: Potential therapeutic effects could arise from its interaction with specific biological targets.

Comparison with Similar Compounds

Compound Name	Structural Features	Unique Aspects
4-Fluorobenzaldehyde	Contains a fluorobenzene moiety	Lacks phenolic and pyrazole groups
2-(1H-Pyrazol-3-yl)phenol	Shares a pyrazole ring	Simpler structure without thiazole
Ethyl 5-{4-[3-fluorobenzyl]oxy}benzylidene	Contains similar ether linkages	Different functional groups affecting activity

The uniqueness of 4-ethyl-5-[(4-fluorobenzyl)oxy]-2-[4-(4-methyl-1,3-thiazol-2-yl)-1H-pyrazol-3-yl]phenol lies in its intricate combination of multiple functional groups, which may confer distinct chemical reactivity and biological activity compared to these similar compounds.

Research Findings and Future Directions

Research into the biological activity of this compound is ongoing, with potential applications in drug development due to its complex structure and potential interactions with biological targets. Further studies are needed to fully elucidate its therapeutic potential and safety profile.